(4-Bromo-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

• IUPAC Name: (4-bromo-2-fluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H15BrFNO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
• InChI Key: KHXPQVXQNVTUFZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=C(C=C(C=C3)Br)F
• Molecular Formula: C18H15BrFNO
• DSSTOX Substance ID: DTXSID50643946
• Molecular Weight: 360.2 g/mol
• CAS RN: 898763-62-7

Description

4-Bromo-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone, commonly referred to as BFMP, is a novel organic compound of considerable scientific interest. Its unique structure and properties make it a promising compound for a variety of applications in the fields of medicinal chemistry and biochemistry.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and DFT Study : This compound, as a boric acid ester intermediate with benzene rings, has been synthesized and analyzed using FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) was employed to compare molecular structures and explore physicochemical properties, showing consistency with crystal structures determined by X-ray diffraction (Huang et al., 2021).

Chemical Transformations and Synthesis of Related Compounds

• Reduction of Acylpyrroles : Research on the reduction of similar compounds, specifically acylpyrroles, shows the synthesis of new ring systems, providing insights into chemical transformations that may be applicable to the compound of interest (Kimbaris & Varvounis, 2000).
• Novel Synthesis Approaches : Studies have been conducted on the synthesis of phenyl phenylmethanone compounds using various starting materials and methods, potentially offering alternative synthetic routes for the compound (Suhana & Rajeswari, 2017).

Biological Activity and Applications

• Antimicrobial Activity : Triazole analogues of similar compounds have been synthesized and evaluated for antibacterial activity against human pathogenic bacteria, suggesting potential biomedical applications (Nagaraj et al., 2018).
• Antimycobacterial Activity : Compounds structurally related to the one have been evaluated for antimycobacterial activities, indicating potential use in targeting Mycobacterium tuberculosis (Ali & Yar, 2007).
• Antitumor Activity : Research on compounds with similar molecular structures, such as 3-Amino-4-Morpholino-1H-Indazol-1-yl(3-Fluorophenyl)Methanone, shows distinct inhibition on cancer cell lines, hinting at potential antitumor applications (Tang & Fu, 2018).